Cas no 898458-58-7 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide)

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide structure
898458-58-7 structure
Product Name:N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide
CAS No:898458-58-7
MF:C25H28N2O5
MW:436.500226974487
CID:5484539
Update Time:2025-10-21

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-furanyl)ethyl]-3,4,5-trimethoxy-
    • N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide
    • Inchi: 1S/C25H28N2O5/c1-29-22-13-19(14-23(30-2)24(22)31-3)25(28)26-15-20(21-9-6-12-32-21)27-11-10-17-7-4-5-8-18(17)16-27/h4-9,12-14,20H,10-11,15-16H2,1-3H3,(H,26,28)
    • InChI Key: VROFBBMKUZBPKP-UHFFFAOYSA-N
    • SMILES: C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide Pricemore >>

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N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide Related Literature

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide

Recent Advances in the Study of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide (CAS: 898458-58-7)

The compound N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide (CAS: 898458-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the furan and tetrahydroisoquinoline moieties could enhance the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) and kinases. These findings suggest that N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide could serve as a versatile scaffold for the development of novel therapeutics.

In addition to its synthetic potential, the compound has shown promising biological activity in preclinical models. A recent in vitro study highlighted its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These results underscore the compound's potential as an anticancer agent and warrant further investigation in animal models.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have indicated that N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide may exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant for the development of treatments for conditions such as Alzheimer's and Parkinson's diseases, where oxidative damage plays a critical role in disease progression.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the growing body of research on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-3,4,5-trimethoxybenzamide highlights its potential as a valuable tool in drug discovery and underscores the importance of continued investigation into its pharmacological properties.

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